3-(4-methoxy-3-methylphenyl)propan-1-ol
Overview
Description
“3-(4-methoxy-3-methylphenyl)propan-1-ol” is a chemical compound. It is also known as 4-Methoxybenzenepropanol . It is a secondary alcohol derivative .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H14O2 . The average mass is 166.217 Da and the monoisotopic mass is 166.099380 Da .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-methoxy-3-methylphenyl)propan-1-ol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of a functional group, reduction of a carbonyl group, and alkylation of an aromatic ring.", "Starting Materials": ["4-methoxy-3-methylbenzaldehyde", "propan-1-ol", "sodium borohydride", "iodomethane", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane"], "Reaction": ["Protection of the aldehyde group in 4-methoxy-3-methylbenzaldehyde using sodium borohydride and iodomethane to yield 4-methoxy-3-methylbenzyl alcohol", "Reduction of the carbonyl group in 4-methoxy-3-methylbenzyl alcohol using sodium borohydride to yield 3-(4-methoxy-3-methylphenyl)propan-1-ol", "Alkylation of the aromatic ring in 3-(4-methoxy-3-methylphenyl)propan-1-ol using hydrochloric acid and sodium hydroxide in diethyl ether and dichloromethane to yield the final product, 3-(4-methoxy-3-methylphenyl)propan-1-ol"] } | |
CAS No. |
93306-73-1 |
Molecular Formula |
C11H16O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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